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Compound of Interest

Compound Name: GR127935

Cat. No.: B7803443

For Researchers, Scientists, and Drug Development Professionals

Introduction

GR127935 is a potent and selective antagonist of the serotonin 5-HT1B and 5-HT1D receptors.
[1] It displays over 100-fold selectivity for these receptors compared to 5-HT1A, 5-HT2A, and 5-
HT2C receptors. Due to its high affinity and selectivity, GR127935 is a critical pharmacological
tool for investigating the physiological and pathological roles of 5-HT1B/1D receptors.[2] These
receptors are implicated in a variety of processes, including neurotransmitter release,
vasoconstriction, and behavior.[1][2][3] In research, GR127935 is used to block 5-HT1B/1D
autoreceptors to study serotonin metabolism and release, and to investigate its potential role in
conditions like migraine and drug-seeking behaviors.[1][2][4]

Physicochemical Properties of GR127935
Hydrochloride

A summary of the key properties of GR127935 hydrochloride is presented below. This data is
essential for accurate stock solution preparation and experimental design.
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Property Value

Reference

N-[4-Methoxy-3-(4-methyl-1-

piperazinyl)phenyl]-2'-methyl-
Chemical Name 4'-(5-methyl-1,2,4-oxadiazol-3-

yI)-1,1"-biphenyl-4-

carboxamide hydrochloride

Molecular Formula C29H31Ns503-HCI
Molecular Weight 534.06 g/mol
CAS Number 148642-42-6
Purity >98% (HPLC)
Appearance Off-white solid

Solubility Data

The solubility of GR127935 hydrochloride in various solvents is crucial for preparing

appropriate stock solutions for different experimental paradigms.

Maximum Maximum
Solvent Concentration Concentration Reference
(mg/mL) (mM)
Water 49.76 100
Not specified, but
DMSO 100 [5]
soluble
Not specified, but
Ethanol 50 [5]

soluble

Experimental Protocols

This protocol is suitable for most in vitro applications, where the stock solution will be further

diluted in aqueous media.
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Materials:

GR127935 Hydrochloride

Dimethyl sulfoxide (DMSO), anhydrous
Sterile microcentrifuge tubes or vials
Analytical balance

Vortex mixer and/or sonicator

Procedure:

Pre-handling: Before opening, briefly centrifuge the vial of GR127935 to ensure all powder is
at the bottom.

Weighing: Accurately weigh the desired amount of GR127935. For example, to prepare 1 mL
of a 10 mM stock solution, weigh out 5.34 mg of GR127935 hydrochloride (based on a
molecular weight of 534.06 g/mol ).

o Calculation: Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular
Weight ( g/mol ) x 1000 (mg/qg)

o Example: 0.001 L x 0.010 mol/L x 534.06 g/mol x 1000 = 5.34 mg

Dissolving: Add the weighed GR127935 to a sterile tube. Add the calculated volume of
DMSO (e.g., 1 mL).

Mixing: Cap the tube securely and vortex thoroughly until the solid is completely dissolved. If
necessary, brief sonication in a water bath can aid dissolution.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store aliquots at -20°C. Stock solutions are reported to be stable for up to 3
months at -20°C.[5]

Quick Reference for Preparing Stock Solutions in 1 mL of Solvent:
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Desired Concentration

Mass of GR127935 HCI for 1 mL

1mM 0.53 mg
5 mM 2.67 mg
10 mM 5.34 mg
50 mM 26.70 mg

For in vivo studies, it is often necessary to prepare the drug in an aqueous vehicle like saline.

Materials:

Sterile tubes

Procedure:

GR127935 Hydrochloride

Vortex mixer and/or sonicator

Sterile saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS)

o Calculation: Determine the required concentration based on the desired dose (e.g., mg/kg)

and the dosing volume (e.g., mL/kg).

e Weighing and Dissolving: Weigh the required amount of GR127935 and add it to a sterile

tube. Add the appropriate volume of sterile saline.

e Mixing: Vortex thoroughly to dissolve. Given its high water solubility, GR127935 should

dissolve readily in saline.[5]

o Administration: Use the freshly prepared solution for administration. Typical doses reported

in the literature range from 0.1 mg/kg to 10 mg/kg, administered intraperitoneally (i.p.) or

intravenously (i.v.).[4][6][7][8]

This protocol outlines the dilution of a DMSO stock solution for use in cell-based assays.
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Procedure:

e Thaw Stock: Thaw a single-use aliquot of the GR127935 DMSO stock solution at room
temperature.

 Dilution: Prepare an intermediate dilution of the stock solution in cell culture medium if
necessary. This helps to ensure accurate pipetting for the final concentration.

» Final Concentration: Add the required volume of the stock or intermediate solution to the cell
culture medium to achieve the desired final concentration. For example, to achieve a 1 pM
final concentration from a 10 mM stock, perform a 1:10,000 dilution (e.g., add 1 pL of stock
to 10 mL of medium).

o Control: Ensure the final concentration of DMSO in the culture medium is minimal (typically
<0.1%) to avoid solvent-induced cytotoxicity. Prepare a vehicle control by adding the same
amount of DMSO to the medium without the drug.

 Incubation: Mix well and proceed with the experiment. Typical concentrations for in vitro
studies range from nanomolar to low micromolar (e.g., 10 nM - 1 uM).[9]

Mandatory Visualizations

Postsynaptic Neuron

Signal
Transduction

Postsynaptic
5-HT Receptor

Release

Presynaptic Neuron

I___Jnlﬂthstease___ "
5-HT Vesicle Sl
Autoreceptor,
w Blocks

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b7803443?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/7566468/
https://www.benchchem.com/product/b7803443?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7803443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Caption: GR127935 blocks presynaptic 5-HT1B/1D autoreceptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. GR-127935 - Wikipedia [en.wikipedia.org]

2. GR127935: a potent and selective 5-HT1D receptor antagonist - PubMed
[pubmed.ncbi.nim.nih.gov]

e 3. GR-127935 [medbox.iiab.me]

e 4. The effects of GR127935, a putative 5-HT1D receptor antagonist, on brain 5-HT
metabolism, extracellular 5-HT concentration and behaviour in the guinea pig - PubMed
[pubmed.ncbi.nim.nih.gov]

e 5. GR 127935 Hydrochloride [sigmaaldrich.com]

e 6. Interactions of GR127935, a 5-HT(1B/D) receptor ligand, with functional 5-HT receptors -
PubMed [pubmed.ncbi.nim.nih.gov]

o 7. Effects of the 5-HT receptor antagonists GR127935 (5-HT1B/1D) and MDL100907 (5-
HT2A) in the consolidation of learning - PubMed [pubmed.ncbi.nim.nih.gov]

» 8. Effect of a selective 5-HT reuptake inhibitor in combination with 5-HT1A and 5-HT1B
receptor antagonists on extracellular 5-HT in rat frontal cortex in vivo - PubMed
[pubmed.ncbi.nim.nih.gov]

e 9. Effects of the 5-HT1D receptor antagonist GR127935 on extracellular levels of 5-HT in the
guinea-pig frontal cortex as measured by microdialysis - PubMed [pubmed.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Application Notes and Protocols for GR127935 Stock
Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7803443#preparing-gr127935-stock-solutions-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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